Cas no 169532-04-1 (3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-)
169532-04-1 structure
Product Name:3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-
CAS No:169532-04-1
MF:C6H8O2
MW:112.126522064209
CID:1351035
Update Time:2024-08-17
3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)- Chemical and Physical Properties
Names and Identifiers
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- 3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-
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- Inchi: 1S/C6H8O2/c1-6-2-4(6)5(7)8-3-6/h4H,2-3H2,1H3/t4-,6+/m0/s1
- InChI Key: CVRWSYXREIXJFC-UJURSFKZSA-N
- SMILES: [C@]12([H])[C@](C)(C1)COC2=O
Computed Properties
- Exact Mass: 112.05244
Experimental Properties
- Density: 1.249±0.06 g/cm3(Predicted)
- Boiling Point: 221.0±8.0 °C(Predicted)
- PSA: 26.3
3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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